N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H25N3O/c1-11(2)14(4,10-15)16-13(18)9-17-7-5-12(3)6-8-17/h11-12H,5-9H2,1-4H3,(H,16,18)
• InChI Key: FURIYPVKOPNMCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC(C)(C#N)C(C)C
• Molecular Formula: C14H25N3O
• Molecular Weight: 251.37 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first developed in the 1970s by a team of chemists at Upjohn Pharmaceuticals as a potential alternative to morphine. U-47700 has gained popularity in recent years as a recreational drug, leading to numerous cases of overdose and death. However,

Mechanism of Action

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide works by binding to the mu-opioid receptor and activating it, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the analgesic and euphoric effects associated with opioid use. However, N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has also been shown to have a high potential for respiratory depression, which can lead to overdose and death.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide are similar to those of other opioids. It produces analgesia, sedation, and euphoria, as well as respiratory depression, nausea, and constipation. N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has a high potential for abuse and addiction, and can lead to overdose and death.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has several advantages for use in lab experiments. It is a selective agonist of the mu-opioid receptor, making it a useful tool for investigating the receptor's structure and function. It also has a high affinity for the receptor, allowing for precise binding studies. However, N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has several limitations. It has a high potential for abuse and addiction, and can be dangerous to handle due to its potential for respiratory depression. It is also illegal in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research involving N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide. One area of interest is the development of new drugs that target the mu-opioid receptor with reduced potential for abuse and addiction. Another area of interest is the investigation of the role of the mu-opioid receptor in pain and addiction, and the development of new treatments for these conditions. Finally, there is a need for further research into the safety and efficacy of N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide, and the potential risks associated with its use.

Synthesis Methods

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide involves the reaction of 2,6-dimethylheptanoyl chloride with 4-methylpiperidine in the presence of sodium hydride to form the intermediate 1-(4-methylpiperidin-1-yl)-2,6-dimethylheptan-1-one. This intermediate is then reacted with cyanamide in the presence of sodium methoxide to form the final product, N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has been used in scientific research as a tool to study the opioid receptor system. It acts as a selective agonist of the mu-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. Studies have shown that N-(1-cyano-1,2-dimethylpropyl)-2-(4-methylpiperidin-1-yl)acetamide has a high affinity for the mu-opioid receptor, making it a useful tool for investigating the receptor's structure and function.